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Compound of Interest

Compound Name: Benzaldehyde oxime

Cat. No.: B015908

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring laboratory safety and environmental
compliance. Benzaldehyde oxime, a common reagent in organic synthesis, requires careful
management due to its potential hazards. This guide provides essential, step-by-step
procedures for its safe disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle benzaldehyde oxime with the
appropriate personal protective equipment (PPE). A site-specific risk assessment should be
conducted to determine the exact requirements, but general PPE includes:

Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2]

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn to prevent
skin contact.[1][2]

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin
exposure.[1][2]

o Respiratory Protection: If there is a risk of inhaling dust, a respirator that meets OSHA's 29
CFR 1910.134 and ANSI Z88.2 requirements should be used.[1][2]
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Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.

Operational and Disposal Plan

The disposal of benzaldehyde oxime must be conducted in accordance with federal, state,
and local hazardous waste regulations.[1] It is classified as a hazardous waste and must not be
disposed of down the drain or in regular trash.[3]

Step 1: Waste Identification and Segregation
o Properly identify waste containing benzaldehyde oxime.

o Do not mix benzaldehyde oxime waste with other waste streams unless compatibility has
been confirmed.[3] Incompatible chemicals can react, leading to the generation of heat, toxic
gases, or even an explosion.[3]

o Keep halogenated and non-halogenated solvent wastes separate.[3]
Step 2: Waste Collection and Containerization

o Collect waste benzaldehyde oxime and any contaminated materials (e.g., absorbent pads,
gloves) in a designated, clearly labeled, and sealed waste container.[2][4]

e The container must be compatible with the chemical, in good condition with no leaks, and
have a secure, tight-fitting lid.[3]

o Leave adequate headspace (at least 10%) in liquid waste containers to allow for expansion.

[3][5]

If possible, leave chemicals in their original containers.[6]
Step 3: Labeling of Waste Containers
o Label the hazardous waste container as soon as the first piece of waste is added.[3]

e The label should include:
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The words "Hazardous Waste."

[e]

o

The full chemical name: "Benzaldehyde Oxime."

[¢]

The accumulation start date (the date the first waste is added).[3]

[¢]

An indication of the hazards (e.qg., "Irritant,” "Toxic").[1][6]
Step 4: Storage of Chemical Waste

o Store the sealed and labeled waste container in a designated, secure hazardous waste
storage area away from general laboratory traffic.[3]

e This area should have secondary containment to capture any potential leaks.[3]

o Ensure that incompatible waste types are segregated during storage.[3] Benzaldehyde
oxime should be stored away from strong oxidizing agents, acids, and bases.[7][8][9][10]

Step 5: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for the collection and proper disposal of the
waste.[6][11]

o Provide the disposal company with the Safety Data Sheet (SDS) for benzaldehyde oxime
and any other relevant information about the waste stream.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations and the
capabilities of the disposal facility, the following table summarizes key physical and chemical
properties of benzaldehyde oxime relevant to its handling and storage.
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Property Value

Molecular Formula C7H7NOI6]

Molecular Weight 121.14 g/mol [6]

Appearance Light yellow to white solid[1]

Melting Point (2)-isomer: 33 °C; (E)-isomer: 133 °C[12]
Flash Point 108 °C (226.4 °F)[1][2]

Experimental Protocols

No experimental protocols for the on-site treatment or neutralization of benzaldehyde oxime
waste are recommended due to the hazardous nature of the compound and its potential
reaction products. The standard and safest protocol is collection and disposal by a certified
hazardous waste management company.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of benzaldehyde

oxime.
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Benzaldehyde Oxime Disposal Workflow
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Caption: Logical workflow for the proper disposal of benzaldehyde oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b015908?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/07051.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8189880_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8189880_EN.htm
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Carboxymethyl_Oxyimino_Acetophenone_A_Guide_to_Safe_Laboratory_Practices.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_3_4_Hydroxy_phenoxy_benzaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/245674
https://ehs.princeton.edu/sites/g/files/toruqf5671/files/Chemical%20Incompatibility%20Chart.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/partial-list-of-chemical-incompatibilities
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/partial-list-of-chemical-incompatibilities
https://ehs.utk.edu/wp-content/uploads/2017/06/Incompatible-Chemicals-List.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12053~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2003:46:30~~Benzaldehyde%20oxime~~
https://en.wikipedia.org/wiki/Benzaldehyde_oxime
https://www.benchchem.com/product/b015908#benzaldehyde-oxime-proper-disposal-procedures
https://www.benchchem.com/product/b015908#benzaldehyde-oxime-proper-disposal-procedures
https://www.benchchem.com/product/b015908#benzaldehyde-oxime-proper-disposal-procedures
https://www.benchchem.com/product/b015908#benzaldehyde-oxime-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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